4-[3-(1H-indol-3-yl)-5-(trifluoromethyl)-3,4-dihydropyrazol-2-yl]benzenesulfonamide

• CAS No.: 313236-73-6
• Molecular Formula: C18H15F3N4O2S
• Molecular Weight: 408.4 g/mol
• IUPAC Name: 4-[3-(1H-indol-3-yl)-5-(trifluoromethyl)-3,4-dihydropyrazol-2-yl]benzenesulfonamide
• InChI: InChI=1S/C18H15F3N4O2S/c19-18(20,21)17-9-16(14-10-23-15-4-2-1-3-13(14)15)25(24-17)11-5-7-12(8-6-11)28(22,26)27/h1-8,10,16,23H,9H2,(H2,22,26,27)
• InChI Key: VUSRFTDIRYHHTA-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C(F)(F)F)C2=CC=C(C=C2)S(=O)(=O)N)C3=CNC4=CC=CC=C43

Description

4-[3-(1H-indol-3-yl)-5-(trifluoromethyl)-3,4-dihydropyrazol-2-yl]benzenesulfonamide is a useful research compound. Its molecular formula is C18H15F3N4O2S and its molecular weight is 408.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of trans-1,1,1-trifluoro-4-(3-indolyl)-3-buten-2-one (5 mmol) and 4-sulfamylphenyl hydrazine hydrochloride (6 mmol) was subjected to Procedure 3. The title compound was obtained in 82% yield, m.p. 178-180° C.; C, H analysis (C16H14SO2N4F3):